Cas no 22908-29-8 (Benzeneacetic acid, 5-chloro-2-nitro-, methyl ester)

• Product Name: Benzeneacetic acid, 5-chloro-2-nitro-, methyl ester
• CAS No: 22908-29-8
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• CID: 3915923
• PubChem ID: 13265167
• Update Time: 2025-04-22

Benzeneacetic acid, 5-chloro-2-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 5-chloro-2-nitro-, methyl ester
• 22908-29-8
• SCHEMBL4993348
• Methyl 5-chloro-2-nitrobenzeneacetate
• (5chloro-2-nitro-phenyl)acetic acid methyl ester
• Methyl 2-(2-Nitro-5-chlorophenyl)acetate
• DTXSID901285181
• KOBQBYWAUJJPSF-UHFFFAOYSA-N
• (5-chloro-2-nitro-phenyl)acetic acid methyl ester

• Inchi： 1S/C9H8ClNO4/c1-15-9(12)5-6-4-7(10)2-3-8(6)11(13)14/h2-4H,5H2,1H3
• InChI Key： KOBQBYWAUJJPSF-UHFFFAOYSA-N
• SMILES： C1(CC(OC)=O)=CC(Cl)=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 229.0141854Da
• Monoisotopic Mass: 229.0141854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.1Ų